Cas no 87884-37-5 (Propanoic acid, 3-[(3,5-dinitrobenzoyl)oxy]-2-methyl-, ethyl ester, (R)-)

• Product Name: Propanoic acid, 3-[(3,5-dinitrobenzoyl)oxy]-2-methyl-, ethyl ester, (R)-
• CAS No: 87884-37-5
• MF: C₁₃H₁₄N₂O₈
• MW: 326.258863925934
• CID: 651113
• PubChem ID: 13379361
• Update Time: 2025-04-19

Propanoic acid, 3-[(3,5-dinitrobenzoyl)oxy]-2-methyl-, ethyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(3,5-dinitrobenzoyl)oxy]-2-methyl-, ethyl ester, (R)-
• [(2R)-3-ethoxy-2-methyl-3-oxopropyl] 3,5-dinitrobenzoate
• 87884-37-5
• (2R)-3-Ethoxy-2-methyl-3-oxopropyl 3,5-dinitrobenzoate
• DTXSID10538768
• 3-Ethoxy-2-methyl-3-oxopropyl 3,5-dinitrobenzoate #
• YDPJPKUAMFPKMR-MRVPVSSYSA-N

• Inchi： 1S/C13H14N2O8/c1-3-22-12(16)8(2)7-23-13(17)9-4-10(14(18)19)6-11(5-9)15(20)21/h4-6,8H,3,7H2,1-2H3/t8-/m1/s1
• InChI Key： YDPJPKUAMFPKMR-MRVPVSSYSA-N
• SMILES： O(C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O)C[C@H](C(=O)OCC)C

Computed Properties

• Exact Mass: 326.07501541g/mol
• Monoisotopic Mass: 326.07501541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 144Ų